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Compound of Interest

Compound Name: 2-Methylisonicotinic acid

Cat. No.: B1303123 Get Quote

2-Methylisonicotinic Acid: Physicochemical
Properties
2-Methylisonicotinic acid, also known as 2-methyl-4-pyridinecarboxylic acid, is a heterocyclic

compound that serves as a valuable building block in the synthesis of pharmaceuticals,

agrochemicals, and dyes.[1][2] Its molecular structure, incorporating a carboxylic acid group

and a methyl group on a pyridine ring, provides multiple sites for chemical modification,

rendering it a versatile intermediate in organic synthesis.[1][2]

Below is a summary of the key physicochemical properties of 2-methylisonicotinic acid.

Property Value

Molecular Formula C₇H₇NO₂

Molecular Weight 137.14 g/mol

CAS Number 4021-11-8

Synonyms
2-Methyl-4-pyridinecarboxylic acid, 4-Carboxy-

2-methylpyridine

This table summarizes the molecular formula and weight of 2-Methylisonicotinic acid.[2][3][4]

[5][6]
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While this document provides the core physicochemical data for 2-methylisonicotinic acid, a

comprehensive technical guide would necessitate the inclusion of detailed experimental

protocols and pathway visualizations. The generation of such content requires specific

experimental contexts and objectives which are beyond the scope of this initial summary. For

researchers and drug development professionals, further investigation into specific synthetic

routes, reaction kinetics, and biological screening assays would be the logical next steps for a

complete assessment of this compound's potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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